Cas no 13363-44-5 (5-bromo-3-phenyl-1,2-thiazole)

• Product Name: 5-bromo-3-phenyl-1,2-thiazole
• CAS No: 13363-44-5
• MF: C₉H₆BrNS
• MW: 240.119639873505
• CID: 1238716
• PubChem ID: 53429696
• Update Time: 2025-05-20

5-bromo-3-phenyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-phenyl-1,2-thiazole
• 5-bromo-3-phenylisothiazole
• SCHEMBL17723443
• DB-023459
• CS-0119503
• 13363-44-5
• DTXSID00700215

• Inchi： 1S/C9H6BrNS/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H
• InChI Key： NDFXHQKYUNLFSH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=CC=CC=2)=NS1

Computed Properties

• Exact Mass: 238.94043g/mol
• Monoisotopic Mass: 238.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-bromo-3-phenyl-1,2-thiazole

Recent Advances in the Study of 5-Bromo-3-phenyl-1,2-thiazole (CAS: 13363-44-5) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-3-phenyl-1,2-thiazole (CAS: 13363-44-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a bromine-substituted thiazole ring, has been explored for its potential as a bioactive scaffold in medicinal chemistry. Recent studies have highlighted its role in the synthesis of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 5-bromo-3-phenyl-1,2-thiazole is its utility as a building block in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-bromo-3-phenyl-1,2-thiazole exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. The study reported that these derivatives showed promising selectivity profiles and low cytotoxicity in vitro, suggesting their potential as lead compounds for anticancer drug development.

In addition to its applications in oncology, 5-bromo-3-phenyl-1,2-thiazole has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of thiazole derivatives, including 5-bromo-3-phenyl-1,2-thiazole, and their evaluation against multidrug-resistant bacterial strains. The results indicated that these compounds exhibited moderate to strong antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. The study also emphasized the importance of the bromine substituent in enhancing the compounds' bioactivity, likely due to its electron-withdrawing effects.

Another noteworthy application of 5-bromo-3-phenyl-1,2-thiazole is in the field of neurodegenerative disease research. A 2022 study in ACS Chemical Neuroscience explored the neuroprotective effects of thiazole derivatives in models of Alzheimer's disease. The researchers found that 5-bromo-3-phenyl-1,2-thiazole-based compounds could attenuate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of Alzheimer's disease. These findings open new avenues for the development of small-molecule therapeutics targeting neurodegenerative disorders.

The synthetic versatility of 5-bromo-3-phenyl-1,2-thiazole has also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient functionalization of the thiazole ring, allowing for the creation of diverse libraries of derivatives. A 2023 review in Chemical Reviews highlighted the role of 5-bromo-3-phenyl-1,2-thiazole as a privileged scaffold in diversity-oriented synthesis, facilitating the discovery of novel bioactive molecules with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the optimization of 5-bromo-3-phenyl-1,2-thiazole-based compounds for clinical use. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Nevertheless, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a promising candidate for the development of next-generation therapeutics.